Cas no 1291488-00-0 (3-Amino-1-(3-methoxy-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one)

• Product Name: 3-Amino-1-(3-methoxy-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one
• CAS No: 1291488-00-0
• MF: C₁₇H₁₅F₃N₂O₂
• MW: 336.308414697647
• CID: 4916276
• Update Time: 2025-05-22

3-Amino-1-(3-methoxy-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-(3-methoxy-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one
• 2-Azetidinone, 3-amino-1-(3-methoxyphenyl)-4-[4-(trifluoromethyl)phenyl]-

• Inchi： 1S/C17H15F3N2O2/c1-24-13-4-2-3-12(9-13)22-15(14(21)16(22)23)10-5-7-11(8-6-10)17(18,19)20/h2-9,14-15H,21H2,1H3
• InChI Key： SUXURGATXKYYCX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(OC)=C2)C(C2=CC=C(C(F)(F)F)C=C2)C(N)C1=O

Additional information on 3-Amino-1-(3-methoxy-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one

3-Amino-1-(3-methoxy-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one

The compound 3-Amino-1-(3-methoxy-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one (CAS No. 1291488-00-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an azetidinone ring system with amino, methoxy, and trifluoromethyl substituents. The azetidinone ring, a four-membered lactam, serves as the core framework, while the substituents provide functional diversity and reactivity.

Recent studies have highlighted the importance of azetidinone derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the trifluoromethyl group in this compound adds electron-withdrawing properties, enhancing its stability and bioavailability. Meanwhile, the methoxy group contributes to increased lipophilicity, which is crucial for drug permeability across biological membranes.

One of the most promising applications of this compound lies in its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By targeting specific kinases, this compound could potentially halt the progression of pathological processes without affecting healthy cells. Recent research has demonstrated that azetidinone-based kinase inhibitors exhibit high selectivity and potency, making them attractive candidates for further development.

In addition to its pharmacological applications, this compound also finds utility in materials science. The combination of an azetidinone ring with electron-withdrawing groups like trifluoromethyl makes it a valuable precursor for synthesizing advanced materials with tailored electronic properties. For instance, it can be used to create polymers or nanoparticles with enhanced thermal stability and mechanical strength.

The synthesis of 3-Amino-1-(3-methoxy-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one involves a multi-step process that typically begins with the preparation of the azetidinone core. This is followed by successive substitutions to introduce the amino, methoxy, and trifluoromethyl groups. The reaction conditions are carefully optimized to ensure high yields and purity, as impurities can significantly affect the compound's performance in biological assays.

From an environmental perspective, this compound has been shown to exhibit low toxicity in preliminary studies. Its degradation pathways under various environmental conditions are currently being investigated to assess its long-term impact on ecosystems. This information is crucial for ensuring sustainable practices in its production and application.

In conclusion, 3-Amino-1-(3-methoxy-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one (CAS No. 1291488-00-0) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing science and technology.